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  4. (2S)-2-[[(2S)-6-Amino-2-(phenylmethoxycarbonylamino)hexanoyl]amino]-4-methylpentanoic acid
(2S)-2-[[(2S)-6-Amino-2-(phenylmethoxycarbonylamino)hexanoyl]amino]-4-methylpentanoic acid (2S)-2-[[(2S)-6-Amino-2-(phenylmethoxycarbonylamino)hexanoyl]amino]-4-methylpentanoic acid
Brand Name: Vulcanchem
CAS No.: 169765-38-2
VCID: VC0182947
InChI: InChI=1S/C20H31N3O5/c1-14(2)12-17(19(25)26)22-18(24)16(10-6-7-11-21)23-20(27)28-13-15-8-4-3-5-9-15/h3-5,8-9,14,16-17H,6-7,10-13,21H2,1-2H3,(H,22,24)(H,23,27)(H,25,26)/t16-,17-/m0/s1
SMILES: CC(C)CC(C(=O)O)NC(=O)C(CCCCN)NC(=O)OCC1=CC=CC=C1
Molecular Formula: C20H31N3O5
Molecular Weight: 393.5 g/mol

(2S)-2-[[(2S)-6-Amino-2-(phenylmethoxycarbonylamino)hexanoyl]amino]-4-methylpentanoic acid

CAS No.: 169765-38-2

Main Products

VCID: VC0182947

Molecular Formula: C20H31N3O5

Molecular Weight: 393.5 g/mol

(2S)-2-[[(2S)-6-Amino-2-(phenylmethoxycarbonylamino)hexanoyl]amino]-4-methylpentanoic acid - 169765-38-2

CAS No. 169765-38-2
Product Name (2S)-2-[[(2S)-6-Amino-2-(phenylmethoxycarbonylamino)hexanoyl]amino]-4-methylpentanoic acid
Molecular Formula C20H31N3O5
Molecular Weight 393.5 g/mol
IUPAC Name (2S)-2-[[(2S)-6-amino-2-(phenylmethoxycarbonylamino)hexanoyl]amino]-4-methylpentanoic acid
Standard InChI InChI=1S/C20H31N3O5/c1-14(2)12-17(19(25)26)22-18(24)16(10-6-7-11-21)23-20(27)28-13-15-8-4-3-5-9-15/h3-5,8-9,14,16-17H,6-7,10-13,21H2,1-2H3,(H,22,24)(H,23,27)(H,25,26)/t16-,17-/m0/s1
Standard InChIKey JZJZOALIBGETEW-IRXDYDNUSA-N
Isomeric SMILES CC(C)C[C@@H](C(=O)[O-])NC(=O)[C@H](CCCC[NH3+])NC(=O)OCC1=CC=CC=C1
SMILES CC(C)CC(C(=O)O)NC(=O)C(CCCCN)NC(=O)OCC1=CC=CC=C1
Canonical SMILES CC(C)CC(C(=O)[O-])NC(=O)C(CCCC[NH3+])NC(=O)OCC1=CC=CC=C1
Synonyms Z-LYS-LEU-OH
PubChem Compound 7408663
Last Modified Nov 11 2021
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